Cas no 2137432-69-8 (1,2-Cyclohexanediol, 4-amino-, hydrochloride (1:1), (1R,2S)-rel-)

• Product Name: 1,2-Cyclohexanediol, 4-amino-, hydrochloride (1:1), (1R,2S)-rel-
• CAS No: 2137432-69-8
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 5408771
• Update Time: 2025-05-22

1,2-Cyclohexanediol, 4-amino-, hydrochloride (1:1), (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanediol, 4-amino-, hydrochloride (1:1), (1R,2S)-rel-
• rel-(1R,2S)-4-Aminocyclohexane-1,2-diol hydrochloride

• Inchi： 1S/C6H13NO2.ClH/c7-4-1-2-5(8)6(9)3-4;/h4-6,8-9H,1-3,7H2;1H/t4?,5-,6+;/m0./s1
• InChI Key： RDYMGGVVSSPGRK-DHSANDOESA-N
• SMILES： O[C@@H]1CC(N)CC[C@@H]1O.Cl

Additional information on 1,2-Cyclohexanediol, 4-amino-, hydrochloride (1:1), (1R,2S)-rel-

Comprehensive Overview of 1,2-Cyclohexanediol, 4-amino-, hydrochloride (1:1), (1R,2S)-rel- (CAS No. 2137432-69-8)

1,2-Cyclohexanediol, 4-amino-, hydrochloride (1:1), (1R,2S)-rel- (CAS No. 2137432-69-8) is a chiral cyclohexane derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its amino and hydroxyl functional groups, is widely studied for its stereochemical properties and potential as a building block in organic synthesis. The (1R,2S)-rel- configuration highlights its relevance in enantioselective reactions, a topic of growing interest in drug development and green chemistry.

The compound's hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental conditions. Researchers often explore its role in asymmetric catalysis, a field gaining traction due to the demand for sustainable and efficient synthetic methods. With the rise of AI-driven drug discovery, compounds like 1,2-Cyclohexanediol, 4-amino-, hydrochloride (1:1), (1R,2S)-rel- are increasingly analyzed for their molecular interactions using computational tools, addressing common search queries such as "chiral auxiliaries in drug design" or "stereochemistry in medicinal chemistry."

In the context of green chemistry, this compound aligns with the global push for environmentally friendly synthesis. Its potential as a biodegradable intermediate resonates with trends like "sustainable chemical manufacturing" and "circular economy in pharma," frequently searched topics in academic and industrial circles. The CAS No. 2137432-69-8 serves as a unique identifier, ensuring precise tracking in regulatory and safety databases, a critical aspect for compliance-conscious users.

From a technical perspective, the 1,2-Cyclohexanediol backbone offers versatility in derivatization, enabling modifications for targeted applications. The 4-amino group introduces nucleophilic reactivity, while the hydroxyl groups facilitate hydrogen bonding, properties often queried in studies on "hydrogen-bonded frameworks" or "multifunctional organic molecules." These features make it a candidate for advanced materials, such as polymers or coatings, aligning with searches for "high-performance organic compounds."

Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed to characterize 1,2-Cyclohexanediol, 4-amino-, hydrochloride (1:1), (1R,2S)-rel-, addressing common questions about "purity determination of chiral compounds" or "structural elucidation methods." Its synthesis often involves stereocontrolled routes, a subject of interest for queries like "enantioselective synthesis strategies."

In summary, 1,2-Cyclohexanediol, 4-amino-, hydrochloride (1:1), (1R,2S)-rel- (CAS No. 2137432-69-8) exemplifies the intersection of chirality, functionality, and sustainability—key themes in modern chemistry. Its applications span pharmaceuticals, materials science, and green chemistry, making it a compound of enduring relevance in both academic and industrial research.